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Compound of Interest

Compound Name: Bisdionin C

Cat. No.: B109509

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bisdionin C is a rationally designed, cell-permeable, and potent submicromolar inhibitor of
family 18 (GH18) chitinases.[1][2][3] It has shown inhibitory activity against fungal chitinases as
well as human chitinases, such as human macrophage chitotriosidase (HCHT) and acidic
mammalian chitinase (AMCase), making it a valuable tool for research in fungal infections,
asthma, and other inflammatory diseases.[1][2] Accurate and consistent preparation of
Bisdionin C stock solutions is critical for obtaining reliable and reproducible results in in vitro
and cell-based assays. This document provides a detailed protocol for the preparation, storage,
and handling of Bisdionin C stock solutions.

Chemical Properties and Data

Properly understanding the chemical properties of Bisdionin C is essential for its effective use
in experiments. Key quantitative data are summarized in the table below.
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Property Value Source(s)
Molecular Formula C17H20NsOa4

Molecular Weight 400.39 g/mol (400.4 Da) [11[2][41[5]
Purity (Typical) >95% (HPLC) [5]

B Soluble in DMSO (e.g., 1
Solubility ] ) [5]
mg/mL with warming)

Appearance Powder

Experimental Protocol: Preparation of a 10 mM
Bisdionin C Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of Bisdionin C in dimethyl
sulfoxide (DMSO). DMSO is the recommended solvent for creating a concentrated stock that
can be later diluted in aqueous media for experiments.[6]

Materials:

e Bisdionin C powder

o Anhydrous/molecular biology grade Dimethyl Sulfoxide (DMSO)

e Microcentrifuge tubes or amber glass vials

o Calibrated analytical balance

e Vortex mixer

» Pipettes and sterile pipette tips

o Personal Protective Equipment (PPE): lab coat, gloves, safety glasses
Procedure:

o Determine the Required Mass:
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o Use the following formula to calculate the mass of Bisdionin C required to prepare your
desired volume of a 10 mM stock solution.

o Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) x 1000 (mg/g)

o Example for 1 mL of 10 mM stock:

» Mass (mg) = 0.010 mol/L x 0.001 L x 400.39 g/mol x 1000 mg/g

» Mass (mg) = 4.004 mg

e Weighing Bisdionin C:

o Tare a sterile microcentrifuge tube or vial on the analytical balance.

o Carefully weigh out the calculated amount (e.g., 4.00 mg) of Bisdionin C powder into the
tube.

o Note: As many small molecule compounds can be hygroscopic or difficult to weigh
accurately in small quantities, it is recommended to dissolve the entire contents of a pre-
weighed vial directly.[6]

e Dissolving the Compound:

o Add the appropriate volume of DMSO to the tube containing the Bisdionin C powder. For
the example above, add 1 mL of DMSO.

o Cap the tube securely and vortex thoroughly for several minutes until the powder is
completely dissolved.

o If the compound does not dissolve readily, gentle warming in a 37°C water bath combined
with vortexing or sonication can facilitate dissolution.[6] Ensure the solution is clear before
proceeding.

» Aliquoting and Storage:

o Once fully dissolved, it is highly recommended to aliquot the stock solution into smaller,
single-use volumes (e.g., 10-20 uL) in sterile microcentrifuge tubes.
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[e]

This practice prevents product degradation from repeated freeze-thaw cycles.[2]

o

Short-term storage: Store aliquots at -20°C for up to 1 month.[2]

[¢]

Long-term storage: For storage longer than a month, store aliquots at -80°C for up to 6
months.[2]

[¢]

Always protect the stock solution from light.

Safety Precautions:

e Always handle Bisdionin C and DMSO in a well-ventilated area or a chemical fume hood.
o Wear appropriate PPE, including gloves, a lab coat, and safety glasses.

o Refer to the Safety Data Sheet (SDS) for Bisdionin C for complete safety information.

Visualization of Experimental Workflow

The following diagram illustrates the key steps for preparing the Bisdionin C stock solution.
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(Vortex / Sonicate / Warm)

5. Aliquot into
Single-Use Volumes

6. Store Appropriately
(-20°C or -80°C)

Click to download full resolution via product page

Caption: Workflow for preparing Bisdionin C stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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